Cas no 1820742-17-3 (3-PyAI)

• Product Name: 3-PyAI
• CAS No: 1820742-17-3
• MF: C₆H₉IN₂
• MW: 236.053533315659
• CID: 4785313
• PubChem ID: 164664984
• Update Time: 2024-11-06

3-PyAI Chemical and Physical Properties

Names and Identifiers

• 3-PyAI
• 4-Pyridinemethanamine, hydriodide
• 3-Pyridinylmethylammonium Iodide
• (pyridin-3-yl)methanaminium iodide
• 1820742-17-3

• Inchi： 1S/C6H8N2.HI/c7-5-6-1-3-8-4-2-6;/h1-4H,5,7H2;1H
• InChI Key： GMRRZHPXBZSSHF-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)N.I

Computed Properties

• Exact Mass: 235.98105g/mol
• Monoisotopic Mass: 235.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 63.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų